5-Cyclopropylnicotinic acid

• IUPAC Name: 5-cyclopropylpyridine-3-carboxylic acid
• InChI: InChI=1S/C9H9NO2/c11-9(12)8-3-7(4-10-5-8)6-1-2-6/h3-6H,1-2H2,(H,11,12)
• InChI Key: LBHNNLZEKMLNAB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C9H9NO2
• DSSTOX Substance ID: DTXSID10629584
• Molecular Weight: 163.17 g/mol
• CAS No.: 893738-23-3

Description

5-Cyclopropylnicotinic acid is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

5-Cyclopropylnicotinic acid and related compounds have been explored for their synthesis and biological activities. For instance, Tian et al. (2009) synthesized N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas, with some showing excellent herbicidal and fungicidal activity (Tian, L., Song, J., Wang, J., & Liu, B., 2009). Duncton et al. (2013) synthesized trans-2-(trifluoromethyl)cyclopropylboronic acid N-methyliminodiacetic acid (MIDA) ester, which could be useful in Suzuki reactions for producing various cyclopropyl products (Duncton, M., & Singh, R., 2013).

Drug Delivery Systems

Zou et al. (2005) investigated cyclodextrin conjugates of 5-aminosalicylic acid for colon-specific drug delivery, showing that these conjugates can pass through the stomach and small intestine without significant degradation (Zou, M., Cheng, G., Okamoto, H., Hao, X., An, F., Cui, F., & Danjo, K., 2005).

Chemical and Pharmaceutical Research

Research by Han et al. (2000) explored the gas-phase acidity of cyclopropene and its derivatives, a key aspect in understanding the chemical properties relevant to pharmaceutical applications (Han, S., Hare, M., & Kass, S., 2000).

Anti-inflammatory and Antioxidant Activities

The research by Rousseaux et al. (2005) on 5-aminosalicylic acid, which is structurally related to this compound, highlighted its anti-inflammatory effects in the colon, mediated by peroxisome proliferator–activated receptor-γ (Rousseaux, C., Lefebvre, B., Dubuquoy, L., Lefebvre, P., Romano, O., Auwerx, J., Metzger, D., Wahli, W., Desvergne, B., Naccari, G., Chavatte, P., Farce, A., Bulois, P., Cortot, A., Colombel, J., & Desreumaux, P., 2005).

Antimicrobial and Anticancer Applications

A study by Moustafa et al. (2021) on derivatives of glycyrrhetinic acid, which shares structural similarities with this compound, revealed significant anticancer activity, triggering apoptosis in tumor cell lines, and also exhibited antimicrobial effects (Moustafa, G., Shalaby, A., Naglah, A., Mounier, M., El-Sayed, H., Anwar, M., & Nossier, E., 2021).

Mechanism of Action

Target of Action

5-Cyclopropylnicotinic acid is a derivative of nicotinic acid, which is known to interact with nicotinic acetylcholine receptors (nAChRs) in the brain . These receptors are ionotropic receptors composed of five homomeric or heteromeric subunits .

Mode of Action

The compound acts as an agonist at these receptors, stimulating neurons and ultimately blocking synaptic transmission . It binds to nAChRs on dopaminergic neurons in the cortico-limbic pathways .

Biochemical Pathways

The biochemical pathways affected by this compound are likely similar to those of nicotine, given their structural similarity. Nicotine is known to influence both neuronal excitability and cell signaling mechanisms . The specific pathways affected by this compound may vary depending on the specific subtype of nAChR it interacts with .

Pharmacokinetics

These compounds are generally well absorbed and widely distributed throughout the body . They undergo metabolism in the liver and are excreted in the urine .

Result of Action

The molecular and cellular effects of this compound are likely to be similar to those of nicotine, given their structural similarity. This includes stimulation of neurons, blocking of synaptic transmission, and potential influence on cell signaling mechanisms .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound should be prevented from entering sewers, watercourses, or low areas . It’s also important to handle the compound with proper protective equipment to prevent exposure and potential health risks .